N-(3-Chloro-4-methylphenyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C18H22ClNO3S/c1-11(2)15-10-18(17(23-5)8-13(15)4)24(21,22)20-14-7-6-12(3)16(19)9-14/h6-11,20H,1-5H3
• InChI Key: LJAFCTQPNFVENQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=C(C(=C2)C(C)C)C)OC)Cl
• Molecular Formula: C18H22ClNO3S
• Molecular Weight: 367.9 g/mol

Description

N-(3-Chloro-4-methylphenyl)-2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonamide, commonly known as CMMP, is a sulfonamide-based compound that has gained significant interest in the scientific community due to its potential therapeutic applications. CMMP is a white crystalline solid that is soluble in organic solvents and exhibits high thermal stability.

Mechanism of Action

The mechanism of action of CMMP is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of COX-2, which is an enzyme responsible for the production of inflammatory mediators. By inhibiting the activity of COX-2, CMMP reduces inflammation and pain.
Biochemical and Physiological Effects
CMMP has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, the compound has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.

Advantages and Limitations for Lab Experiments

One of the advantages of CMMP is its high thermal stability, which makes it suitable for use in high-temperature reactions. However, the compound is relatively insoluble in water, which can make it difficult to use in aqueous reactions. Additionally, the toxicity and safety of CMMP have not been fully established, which can limit its use in lab experiments.

Future Directions

There are several future directions for the research on CMMP. One possible direction is to investigate the safety and efficacy of the compound in humans. Another direction is to explore the potential use of CMMP as a COX-2 inhibitor for the treatment of inflammation and pain. Additionally, the compound could be further studied for its potential use in cancer therapy. Finally, the synthesis of CMMP could be optimized to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of CMMP involves the reaction of 3-chloro-4-methylphenylamine with 2-methoxy-4-methyl-5-propan-2-ylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields CMMP as a white crystalline solid with a yield of 70-80%. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

CMMP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer properties. CMMP has also been investigated for its potential use as a COX-2 inhibitor, which is a target for the treatment of inflammation and pain.